Cas no 2226941-26-8 (THK01)

• Product Name: THK01
• CAS No: 2226941-26-8
• MF: C₂₀H₁₃N₃O₂
• MW: 327.34
• CID: 5518375
• PubChem ID: 139589939
• Update Time: 2024-03-03

THK01 Chemical and Physical Properties

Names and Identifiers

• 6,7,12,13-Tetrahydro-3-hydroxy-5H-indolo[2,3-a]pyrrolo[3,4-c]carbazol-5-one
• THK01
• 2226941-26-8
• BDBM50465331
• CS-0774374
• 7-hydroxy-3,13,23-triazahexacyclo[14.7.0.02,10.04,9.011,15.017,22]tricosa-1,4(9),5,7,10,15,17,19,21-nonaen-12-one
• CHEMBL4294912
• HY-149266
• 3-hydroxy-K252c
• CHEBI:209141

• Inchi： 1S/C20H13N3O2/c24-9-5-6-14-11(7-9)16-17-12(8-21-20(17)25)15-10-3-1-2-4-13(10)22-18(15)19(16)23-14/h1-7,22-24H,8H2,(H,21,25)
• InChI Key： GXZFDXZCJALHRF-UHFFFAOYSA-N
• SMILES： O=C1NCC2=C3C4=CC=CC=C4NC3=C3NC4=CC=C(C=C4C3=C21)O

Computed Properties

• Exact Mass: 327.100776666g/mol
• Monoisotopic Mass: 327.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolocarbazoles